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The NIH Predoctoral to Postdoctoral Fellow Transition Award (F99/K00) is a prestigious grant

designed to support promising graduate students as they complete their dissertation research

and transition into successful postdoctoral positions. A well-structured budget is a critical

component of a successful application. These notes and protocols provide detailed guidance

on preparing the budget and justification for both phases of this award.

Application Notes
The F99/K00 award is divided into two distinct phases: the F99 predoctoral phase, lasting up to

two years, and the K00 postdoctoral phase, which can extend for up to four years.[1][2][3] The

budget composition differs significantly between these two phases.

F99 Phase: Predoctoral Fellowship

The F99 phase budget is structured as a fellowship and typically includes stipends, tuition and

fees, and an institutional allowance.[2][3]

Stipends: This is a subsistence allowance for the fellow and is set by the NIH's National

Research Service Award (NRSA) levels. For example, the predoctoral stipend for 2022-2025

was $27,144.

Tuition and Fees: The award typically covers 60% of the total institutional tuition and fees, up

to a certain cap which can vary by NIH institute. For instance, the NCI may cap this at

$16,000 per year in the F99 phase.
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Institutional Allowance: This allowance is intended to cover fellowship-related expenses such

as health insurance, research supplies, equipment, books, and travel to scientific meetings.

The specific amount can vary, for example, the National Institute on Aging (NIA) provides a

yearly institutional allowance of $4,550.

Childcare Costs: Applicants may be able to request up to $3,000 per year to help defray

childcare costs.

Travel Allowance: Some institutes, like the NIA, provide a one-time additional allowance of

$1,500 to cover travel to the proposed K00 institution. The NCI may also provide $1,500 in

the first year to attend a mandatory conference.

K00 Phase: Postdoctoral Career Development

Upon successful transition, the K00 phase budget shifts to resemble a career development

award, covering salary, research and career development support, and indirect costs.

Salary: The NIH contributes a significant portion of the awardee's salary. For example, the

NCI's contribution for the K00 phase can range from $65,000 in the first year to $76,000 in

the fourth year, plus fringe benefits.

Research and Career Development Support: These funds can be used for a variety of

expenses, including coursework, research supplies, equipment, technical personnel, travel to

meetings, and statistical services. The NIA provides $5,000 annually for these costs.

Tuition and Fees: Support for tuition and fees may still be available, though often at a lower

level than the F99 phase. The NCI, for example, may contribute up to $4,500 per year.

Indirect Costs (F&A): Unlike the F99 phase, the K00 phase allows for the reimbursement of

Facilities and Administrative (F&A) costs to the institution, typically at a rate of 8% of

modified total direct costs.

Budget Tables

Table 1: F99 Phase Budget Components
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Budget Category Description
Example Annual
Amount (NIA)

Example Annual
Amount (NCI)

Stipend

Predoctoral fellowship

stipend based on

NRSA levels.

$27,144
Same as F31 NRSA

levels

Tuition & Fees

Partial coverage of

institutional tuition and

fees.

60% of total, up to a

cap

60% of total, up to

$16,000

Institutional Allowance

For fellowship-related

expenses like health

insurance, supplies,

and travel.

$4,550 Varies by FOA

Travel Allowance

One-time allowance

for travel to the K00

institution or

mandatory

conferences.

$1,500 (one-time) $1,500 (first year)

Childcare Costs
To help defray

childcare expenses.
Up to $3,000 Not specified

Indirect Costs (F&A)
Not allowed in the F99

phase.
$0 $0

Table 2: K00 Phase Budget Components
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Budget Category Description
Example Annual
Amount (NIA)

Example Annual
Amount (NCI)

Salary
Postdoctoral salary

plus fringe benefits.
$60,542 - $67,776

Up to $65,000 (Year

1) - $76,000 (Year 4)

Research & Career

Development Support

For research supplies,

equipment, travel, and

career development

activities.

$5,000 Up to $3,000

Tuition & Fees

For career

development-related

coursework.

Included in Research

& Career

Development Support

Up to $4,500

Indirect Costs (F&A)

Reimbursed at 8% of

modified total direct

costs.

8% 8%

Protocols
Protocol 1: F99/K00 Budget Justification
A detailed budget justification is essential for demonstrating the responsible allocation of funds.

This protocol outlines the steps for preparing a compelling justification.

1. General Guidelines:

Follow the specific instructions in the Funding Opportunity Announcement (FOA) as they
supersede general NIH guidance.
The justification should narratively explain how the requested funds will support the
proposed research and career development activities.
Be realistic and ensure all requested costs are allowable and well-reasoned.

2. F99 Phase Justification:

Stipend, Tuition, and Fees: State that these are requested at the established institutional
rates and in accordance with the NRSA guidelines.
Institutional Allowance: Detail how this allowance will be used. For example:
Health Insurance: Specify that funds will be used for the awardee's health insurance.
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Research Supplies: Briefly list categories of supplies (e.g., reagents, cell culture media,
animal costs) and explain their necessity for the proposed dissertation research.
Travel: Justify travel to one or two key scientific conferences, explaining how they are
relevant to the applicant's research and career development. If a one-time travel allowance is
requested to visit the potential K00 institution, describe the purpose of the visit.
Childcare Costs: If requested, state that these funds will be used for a licensed childcare
provider.

3. K00 Phase Justification:

Salary and Fringe Benefits: State the requested salary, which should be consistent with the
institution's policies for postdoctoral fellows with similar experience. Fringe benefits should
be listed as a separate line item and calculated based on the institutional rate.
Research and Career Development Support: This section requires a more detailed
breakdown:
Research Costs: Itemize anticipated research expenses, such as laboratory supplies, core
facility usage fees, and publication costs. Connect these costs directly to the research aims
of the K00 phase.
Career Development Costs: Justify expenses for activities like specialized workshops,
training in new techniques, or professional society memberships.
Travel: Justify travel to scientific meetings, explaining the value for presenting research and
networking.
Indirect Costs: State that indirect costs are requested at the standard 8% rate for career
development awards.

Visualizations
The following diagrams illustrate the logical flow of the F99/K00 award and the breakdown of its

budget components.

F99 Phase (1-2 Years) K00 Phase (Up to 4 Years)

F99 Application Submission F99 Award
Peer Review & Funding

Dissertation Research & Mentor Selection K00 Transition ApplicationSecure Postdoc Position K00 Award
Administrative Review

Mentored Postdoctoral Research
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F99/K00 Award Workflow
Budget Components of the F99 and K00 Phases

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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